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Compound of Interest

Compound Name: alpha-D-glucose-13C6,d7

Cat. No.: B15138392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical summary of the molecular properties of the

isotopically labeled monosaccharide, alpha-D-glucose-13C6,d7. This stable isotope-labeled

compound is a crucial tool in metabolic research, enabling the precise tracing of glucose

through various biochemical pathways.

Introduction to Isotopic Labeling
alpha-D-glucose-13C6,d7 is a specialized form of alpha-D-glucose where all six carbon atoms

have been replaced with the stable isotope carbon-13 (¹³C), and seven hydrogen atoms have

been substituted with deuterium (²H or D). This enrichment with heavy isotopes allows

researchers to distinguish the labeled glucose from endogenous pools within biological

systems using techniques such as mass spectrometry (MS) and nuclear magnetic resonance

(NMR) spectroscopy.

Molecular Formula and Structure
The standard chemical formula for alpha-D-glucose is C₆H₁₂O₆.[1][2][3] The isotopic labeling

modifies this composition significantly.

Standard alpha-D-glucose: C₆H₁₂O₆

alpha-D-glucose-13C6,d7: ¹³C₆D₇H₅O₆[4][5][6]
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In this labeled variant, all six carbon atoms are ¹³C isotopes.[7][8] Of the twelve hydrogen

atoms, seven are replaced by deuterium (D), a stable isotope of hydrogen containing one

proton and one neutron.[9][10][11] The remaining five hydrogens are the common protium (¹H)

isotope.

Molecular Weight
The substitution of lighter isotopes with their heavier counterparts results in a significant

increase in the molecular weight of the molecule. The precise molecular weight is calculated

based on the atomic masses of the constituent isotopes.

Isotope Mass (¹²C): ~12.0000 u

Isotope Mass (¹³C): ~13.00335 u[7][12][13]

Isotope Mass (¹H): ~1.0078 u[14]

Isotope Mass (²H/D): ~2.01410 u[9][14]

Isotope Mass (¹⁶O): ~15.9949 u

Based on these atomic masses, the calculated molecular weight for alpha-D-glucose-13C6,d7
is approximately 193.15 g/mol .[4][5][6][15] This is a notable increase from the molecular weight

of standard alpha-D-glucose, which is approximately 180.16 g/mol .[1][2][16]

Data Summary
The quantitative properties of standard alpha-D-glucose and its isotopically labeled form are

summarized below for direct comparison.

Property Standard alpha-D-glucose alpha-D-glucose-13C6,d7

Molecular Formula C₆H₁₂O₆[1][2][17] ¹³C₆D₇H₅O₆[4][5][6]

Molecular Weight ( g/mol ) 180.16[3][16][17][18] 193.15[5][6][15]

Carbon Isotopes Primarily ¹²C (~98.9%) ¹³C (≥99 atom %)[4]

Hydrogen Isotopes Primarily ¹H (>99.98%) 7 Deuterium (D), 5 Protium (H)
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Visualization of Isotopic Substitution
The following diagram illustrates the logical relationship between the standard glucose

molecule and its isotopically labeled counterpart, highlighting the specific elemental

substitutions.

Isotopic Labeling of alpha-D-glucose

Standard alpha-D-glucose

Isotopically Labeled alpha-D-glucose

Substitutions

C₆H₁₂O₆

(Primarily ¹²C, ¹H)

¹³C₆D₇H₅O₆

Isotopic Substitution

6 Carbon atoms:
¹²C → ¹³C

7 Hydrogen atoms:
¹H → ²H (Deuterium)

Click to download full resolution via product page

Logical flow from standard to isotopically labeled glucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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